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Compound of Interest

Compound Name: Fengabine

Cat. No.: B1672504 Get Quote

IUPAC Name: (6Z)-6-[butylamino-(2-chlorophenyl)methylene]-4-chloro-cyclohexa-2,4-dien-1-

one[1]

CAS Number: 80018-06-0[1]

Abstract
Fengabine (SL-79,229) is a novel psychoactive compound investigated for its antidepressant

properties.[2] Although it never reached the market, its unique proposed mechanism of action

and favorable side effect profile in early clinical trials continue to make it a subject of interest for

researchers in neuropharmacology and drug development. This technical guide provides a

comprehensive overview of Fengabine, including its chemical identity, proposed mechanism of

action, preclinical data, and a summary of its clinical evaluation. Detailed experimental

protocols for key preclinical models and analytical methods are also presented to facilitate

further research.

Introduction
Fengabine emerged as a potential antidepressant with a distinct pharmacological profile

compared to the classical tricyclic antidepressants (TCAs) and monoamine oxidase inhibitors

(MAOIs). Preclinical studies demonstrated its efficacy in animal models of depression, such as

the learned helplessness and olfactory bulbectomy models.[2] Notably, its antidepressant-like

effects were reversed by antagonists of the GABA-A receptor, suggesting a GABAergic

mechanism.[2] However, further investigations revealed that Fengabine does not directly bind

to GABA receptors or inhibit the GABA-transaminase enzyme.[1] In clinical trials, Fengabine
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exhibited efficacy comparable to TCAs but with a more rapid onset of action and a significantly

better side effect profile, particularly a lack of sedative effects.[1]

Proposed Mechanism of Action
The precise molecular mechanism of Fengabine's antidepressant action remains to be fully

elucidated. However, experimental evidence strongly suggests an indirect GABAergic pathway.

The leading hypothesis is that Fengabine modulates the activity of other neurotransmitter

systems, which in turn enhances GABAergic transmission. This is supported by the fact that its

behavioral effects in animal models are blocked by the GABA-A receptor antagonist,

bicuculline.[2]

While Fengabine does not directly interact with GABA receptors, it has been shown to

influence noradrenergic and serotonergic systems. Acutely, it accelerates the turnover rate of

norepinephrine in the rat brain.[3] However, it does not inhibit monoamine uptake or

monoamine oxidase.[2] The interplay between these neurotransmitter systems and the

downstream enhancement of GABAergic signaling is a key area for future research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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